N-1,3-thiazol-2-ylcyclohexanecarboxamide
Cat. No. B5521736
M. Wt: 210.30 g/mol
InChI Key: WCIOEEMSQHADHL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06127357
Procedure details
Cyclohexanecarbonyl chloride (4.38 g, 30 mmol) was added dropwise to a solution of 2-aminothiazole (3.00 g, 30 mmol) and di-isopropylethylamine (3.87 g, 30 mmol) in dichloromethane (50 ml) at 0° C. The mixture was warmed to room temperature, stirred for 18 h, washed with 1 N--HCl (2×50 ml) and 1 N--NaOH (2×50 ml), dried (MgSO4), and evaporated in vacuo to give the product (4.59 g) as white crystals.
Identifiers
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REACTION_CXSMILES
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[CH:1]1([C:7](Cl)=[O:8])[CH2:6][CH2:5][CH2:4][CH2:3][CH2:2]1.[NH2:10][C:11]1[S:12][CH:13]=[CH:14][N:15]=1.C(N(C(C)C)CC)(C)C>ClCCl>[S:12]1[CH:13]=[CH:14][N:15]=[C:11]1[NH:10][C:7]([CH:1]1[CH2:6][CH2:5][CH2:4][CH2:3][CH2:2]1)=[O:8]
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Inputs
Step One
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Name
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|
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Quantity
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4.38 g
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Type
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reactant
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Smiles
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C1(CCCCC1)C(=O)Cl
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Name
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Quantity
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3 g
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Type
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reactant
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Smiles
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NC=1SC=CN1
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Name
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Quantity
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3.87 g
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Type
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reactant
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Smiles
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C(C)(C)N(CC)C(C)C
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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ClCCl
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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stirred for 18 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
WASH
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Type
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WASH
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Details
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washed with 1 N
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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HCl (2×50 ml) and 1 N--NaOH (2×50 ml), dried (MgSO4)
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated in vacuo
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Outcomes
Product
Details
Reaction Time |
18 h |
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Name
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|
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Type
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product
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Smiles
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S1C(=NC=C1)NC(=O)C1CCCCC1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 4.59 g | |
| YIELD: CALCULATEDPERCENTYIELD | 72.8% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
